N-[1-(2-fluorobenzyl)piperidin-4-yl]-1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]-1,3-dimethylpyrazolo[3,4-d][1,3]thiazol-5-amine
• InChI: InChI=1S/C18H22FN5S/c1-12-16-17(23(2)22-12)21-18(25-16)20-14-7-9-24(10-8-14)11-13-5-3-4-6-15(13)19/h3-6,14H,7-11H2,1-2H3,(H,20,21)
• InChI Key: UUMXPMDOTXOMNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)NC3CCN(CC3)CC4=CC=CC=C4F)C
• Molecular Formula: C18H22FN5S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, starting with foundational structures like pyrazolo[1,5-a]pyridine or pyranoses, and employing techniques such as reductive amination, N-alkylation, and cyclization. These processes often require careful selection of reagents and conditions to achieve the desired structural features and functional groups (Yang Fang-wei, 2013), (A. M. Shestopalov et al., 2002).

Molecular Structure Analysis

The molecular structure of such compounds can be complex, with multiple rings and substituents contributing to their overall shape and properties. Techniques like X-ray crystallography, NMR, and DFT calculations are pivotal in understanding the spatial arrangement of atoms, intermolecular interactions, and electronic properties. For example, compounds with similar structures have been studied using X-ray crystallography to determine their crystalline forms and molecular packing (B. Kariuki et al., 2021).

Chemical Reactions and Properties

The reactivity of such compounds can be influenced by their functional groups and structural configuration. Reactions like cyclization, condensation, and nucleophilic substitution are common in modifying the core structure or adding new functional groups, which can significantly alter the compound's chemical properties and potential biological activities (Maria Koyioni et al., 2014).